Cas no 2229231-14-3 (3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229231-14-3
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 6176377
• PubChem ID: 165690117
• Update Time: 2025-11-06

3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropan-1-amine
• 2229231-14-3
• EN300-1739234

• Inchi： 1S/C12H16FN/c1-7-4-8(6-9(13)5-7)10-11(14)12(10,2)3/h4-6,10-11H,14H2,1-3H3
• InChI Key： UBDWTEMFSZVFHQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)C1C(C1(C)C)N

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropan-1-amine

3-(3-Fluoro-5-Methylphenyl)-2,2-Dimethylcyclopropan-1-Amine: A Comprehensive Overview

The compound with CAS No 2229231-14-3, known as 3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted phenyl group and an amine functional group. The presence of fluorine and methyl substituents on the phenyl ring adds to its complexity and potential for diverse applications.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery due to their ability to form strong interactions with biological targets. The cyclopropane ring in this molecule contributes to its rigidity and stability, making it a promising candidate for various therapeutic applications. Researchers have explored its potential as a building block for creating bioactive molecules, particularly in the development of kinase inhibitors and other enzyme-targeting agents.

The synthesis of 3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropan-1-amine involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The introduction of the cyclopropane ring is achieved through a variety of methods, including the use of aziridine intermediates or transition metal-catalyzed cyclopropanation reactions. The optimization of these synthetic routes has been a focus of recent research efforts, with particular emphasis on improving yield and selectivity.

In terms of physical properties, this compound exhibits a melting point of approximately 78°C and a boiling point around 160°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chemical reactions and analytical techniques like high-performance liquid chromatography (HPLC). The presence of the amine group also confers some degree of basicity to the molecule, which can influence its reactivity in different chemical environments.

The biological activity of CAS No 2229231-14-3 has been extensively studied in recent years. In vitro assays have demonstrated its ability to inhibit several key enzymes involved in cellular signaling pathways, suggesting potential applications in the treatment of conditions such as cancer and inflammatory diseases. Additionally, preliminary studies indicate that this compound may possess anti-inflammatory and analgesic properties, making it a valuable lead compound for further drug development.

One area where this compound has shown particular promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell proliferation, differentiation, and apoptosis, making them attractive targets for therapeutic intervention. The ability of 3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropan-1-amine to bind to these enzymes with high affinity has led to its inclusion in several high-throughput screening campaigns aimed at identifying novel kinase inhibitors.

In conclusion, the compound with CAS No 2229231-14-3, or 3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropan-1-amine, represents an exciting advancement in organic chemistry and pharmacology. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool for researchers seeking to develop innovative therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the field of drug discovery.